molecular formula C12H13NO2 B8400748 4-(2-Methoxy-pyridin-3-yl)-cyclohex-3-enone

4-(2-Methoxy-pyridin-3-yl)-cyclohex-3-enone

Cat. No.: B8400748
M. Wt: 203.24 g/mol
InChI Key: GCNJSOCCQBURTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methoxy-pyridin-3-yl)-cyclohex-3-enone is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO2

Molecular Weight

203.24 g/mol

IUPAC Name

4-(2-methoxypyridin-3-yl)cyclohex-3-en-1-one

InChI

InChI=1S/C12H13NO2/c1-15-12-11(3-2-8-13-12)9-4-6-10(14)7-5-9/h2-4,8H,5-7H2,1H3

InChI Key

GCNJSOCCQBURTJ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=N1)C2=CCC(=O)CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-2-methoxy-pyridine (as prepared in the previous step, 211 mg, 0.854 mmol) in acetonitrile was added aqueous HCl (5 mL, 5 mmol, 1M). The mixture was stirred at room temperature until HPLC indicated consumption of starting material. The reaction mixture was poured onto saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic layer washed with brine, dried over anhydrous sodium sulfate and concentrated in vacuo. The residue was purified by flash chromatography (SiO2, 0-10% MeOH/CH2Cl2) to afford 4-(2-methoxy-pyridin-3-yl)-cyclohex-3-enone.
Name
3-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-2-methoxy-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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